(Z)-diethyl 3-methyl-5-(2-(5-oxo-1,3-diphenyl-1H-pyrazol-4(5H)-ylidene)hydrazinyl)thiophene-2,4-dicarboxylate

• IUPAC Name: diethyl 3-methyl-5-[(3-oxo-2,5-diphenyl-1H-pyrazol-4-yl)diazenyl]thiophene-2,4-dicarboxylate
• InChI: InChI=1S/C26H24N4O5S/c1-4-34-25(32)19-16(3)22(26(33)35-5-2)36-23(19)28-27-21-20(17-12-8-6-9-13-17)29-30(24(21)31)18-14-10-7-11-15-18/h6-15,29H,4-5H2,1-3H3
• InChI Key: TVZKMZYOWYLBGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)N=NC2=C(NN(C2=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C26H24N4O5S
• Molecular Weight: 504.6 g/mol

Description

(Z)-diethyl 3-methyl-5-(2-(5-oxo-1,3-diphenyl-1H-pyrazol-4(5H)-ylidene)hydrazinyl)thiophene-2,4-dicarboxylate is a useful research compound. Its molecular formula is C26H24N4O5S and its molecular weight is 504.56. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Researchers have focused on synthesizing various heterocyclic systems bearing the pyrazolyl group, which are of significant synthetic and biological importance. For instance, Hashem et al. (2007) elaborated on converting furanones bearing a pyrazolyl group into different heterocyclic systems, evaluating their antiviral activity against HAV and HSV-1 viruses, with some compounds showing promising activities (Hashem et al., 2007). Similarly, Mabkhot, Kheder, and Al-Majid (2010) described a facile synthesis of derivatives incorporating a thieno[2,3-b]thiophene moiety, showcasing the compound's versatility in creating bioactive molecules (Mabkhot, Kheder, & Al-Majid, 2010).

Anticancer and Anti-inflammatory Properties

The investigation into the compound's potential for anticancer and anti-inflammatory applications has also been a focus. Gomha, Edrees, and Altalbawy (2016) synthesized a series of 1,4-bis(1-(5-(aryldiazenyl)thiazol-2-yl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)benzenes, showing promising anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines (Gomha, Edrees, & Altalbawy, 2016).

Materials Science Applications

In materials science, the synthesis and characterization of coordination polymers constructed from bis(3-methyl-1H-pyrazole-4-carboxylic acid)alkane ligands have demonstrated the compound's utility in creating structures with potential applications in catalysis, molecular recognition, and optical materials. Cheng et al. (2017) prepared isomeric bis(3-methyl-1H-pyrazole-4-carboxylic acid)alkane ligands, assembling them with Zn(II) and Cd(II) ions to obtain chiral and achiral coordination polymers, exploring their thermal and luminescence properties (Cheng et al., 2017).